Cas no 1171459-23-6 (N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-ylacetamide)

• Product Name: N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-ylacetamide
• CAS No: 1171459-23-6
• MF: C₁₄H₁₃N₅O₂S₂
• MW: 347.41531920433
• CID: 6325722
• PubChem ID: 44088068
• Update Time: 2025-05-18

N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-ylacetamide
• 2-[2-[[2-(2-pyrrol-1-yl-1,3-thiazol-4-yl)acetyl]amino]-1,3-thiazol-4-yl]acetamide
• AKOS024267858
• 2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)acetamide
• VU0518907-1
• 1171459-23-6
• N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[2-(1H-pyrrol-1-yl)-1,3-thiazol-4-yl]acetamide
• F5679-0009

• Inchi： 1S/C14H13N5O2S2/c15-11(20)5-9-7-22-13(16-9)18-12(21)6-10-8-23-14(17-10)19-3-1-2-4-19/h1-4,7-8H,5-6H2,(H2,15,20)(H,16,18,21)
• InChI Key： SFEFSBFJNOOGHS-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=NC(=CS2)CC(N)=O)=O)N=C1N1C=CC=C1

Computed Properties

• Exact Mass: 347.05106702g/mol
• Monoisotopic Mass: 347.05106702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-ylacetamide

Comprehensive Overview of N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-ylacetamide (CAS No. 1171459-23-6)

N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-ylacetamide (CAS No. 1171459-23-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining thiazole and pyrrole rings, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications as a small-molecule inhibitor or biochemical probe due to its modular design and functional group versatility.

The compound's CAS No. 1171459-23-6 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmacological studies. Its molecular structure includes a carbamoylmethyl moiety linked to a 1,3-thiazol-2-yl group, further connected to a 1,3-thiazol-4-ylacetamide subunit with a 1H-pyrrol-1-yl substituent. This arrangement suggests potential interactions with enzymes or receptors involved in cellular signaling pathways, making it a candidate for targeted therapy research.

In recent years, the scientific community has explored N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-ylacetamide in the context of cancer research and inflammatory diseases. Its dual thiazole-pyrrole architecture aligns with trends in heterocyclic drug development, a hot topic in AI-driven drug design. Computational models, such as molecular docking simulations, have been employed to predict its binding affinity for specific protein targets, addressing common search queries like "thiazole derivatives in drug discovery" or "pyrrole-based bioactive compounds."

From a synthetic perspective, the compound's structure-activity relationship (SAR) is of high interest. Chemists optimize its pharmacophore to enhance bioavailability or reduce off-target effects, reflecting the industry's focus on precision medicine. Analytical techniques like HPLC and NMR spectroscopy are routinely used to characterize its purity and stability, topics frequently searched by laboratory professionals.

Beyond therapeutic applications, CAS No. 1171459-23-6 is studied for its material science potential. Its conjugated system may contribute to organic electronics or sensor technologies, aligning with trends in sustainable chemistry. Environmental considerations, such as green synthesis methods for similar compounds, are also relevant to current discussions.

In summary, N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-2-2-(1H-pyrrol-1-yl)-1,3-thiazol-4-ylacetamide represents a multifaceted compound with cross-disciplinary relevance. Its CAS registry number (1171459-23-6) ensures traceability in global research, while its structural features cater to evolving demands in biopharmaceutical innovation and advanced materials.